Cas no 87233-68-9 (2-(4-methyl-1,4-diazepan-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole di[(2E)-but-2-enedioate])

• Product Name: 2-(4-methyl-1,4-diazepan-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole di[(2E)-but-2-enedioate]
• CAS No: 87233-68-9
• MF: C₂₆H₃₄N₄O₉
• MW: 546.569567203522
• CID: 1866694
• PubChem ID: 6448425
• Update Time: 2025-04-21

2-(4-methyl-1,4-diazepan-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole di[(2E)-but-2-enedioate] Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,4-diazepan-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole di[(2E)-but-2-enedioate]
• (E)-but-2-enedioic acid,2-(4-methyl-1,4-diazepan-1-yl)-1-(2-prop-2-enoxyethyl)benzimidazole
• 87233-68-9
• 1H-Benzimidazole, 2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1-(2-(2-propenyloxy)ethyl)-, (E)-2-butenedioate (1:2)
• SCHEMBL11021660
• 1-(2-(Allyloxy)ethyl)-2-(4-methyl-1-homopiperazinyl)benzimidazole difumarate
• PERMKAPNVBREAM-LVEZLNDCSA-N
• SCHEMBL11076511
• 1-[2-(allyloxy)ethyl]-2-(4-methyl-1-homopiperazinyl)benzimidazole difumarate

• Inchi： 1S/C18H26N4O.2C4H4O4/c1-3-14-23-15-13-22-17-8-5-4-7-16(17)19-18(22)21-10-6-9-20(2)11-12-21;2*5-3(6)1-2-4(7)8/h3-5,7-8H,1,6,9-15H2,2H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
• InChI Key： PERMKAPNVBREAM-LVEZLNDCSA-N
• SMILES： O(CC=C)CCN1C2C=CC=CC=2N=C1N1CCN(C)CCC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 546.23257867Da
• Monoisotopic Mass: 546.23257867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 497
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų